N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide

• IUPAC Name: N-[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]-4-(1,2,4-triazol-1-yl)butanamide
• InChI: InChI=1S/C22H33N5O/c1-18(2)13-19-7-9-20(10-8-19)14-26-11-3-5-21(15-26)25-22(28)6-4-12-27-17-23-16-24-27/h7-10,16-18,21H,3-6,11-15H2,1-2H3,(H,25,28)
• InChI Key: RSYWVWZZYUBKHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)CCCN3C=NC=N3
• Molecular Formula: C22H33N5O
• Molecular Weight: 383.5 g/mol

Description

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide, also known as IBZM, is a chemical compound that is used in scientific research. It is a selective dopamine D2 receptor antagonist that has been used in various studies to investigate the role of dopamine in the brain and its relationship to various neurological disorders.

Mechanism of Action

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide works by binding to the dopamine D2 receptor and blocking its activity. This results in a decrease in dopamine activity in the brain, which can lead to changes in behavior and mood.
Biochemical and Physiological Effects:
N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide has been shown to have a number of biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which can lead to changes in behavior and mood. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide in lab experiments is its selectivity for the dopamine D2 receptor. This allows researchers to specifically target this receptor and study its function in the brain. However, one limitation of using N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide is its potential to bind to other receptors in the brain, which can lead to off-target effects.

Future Directions

There are a number of future directions for research involving N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide. One area of interest is the role of dopamine in addiction and substance abuse. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide has been used in studies related to addiction, and further research in this area could lead to new treatments for addiction. Another area of interest is the relationship between dopamine and depression. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide has been used in studies related to depression, and further research in this area could lead to new treatments for this disorder. Finally, research on the use of N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide in imaging techniques, such as positron emission tomography (PET), could lead to new ways of studying the brain and its function.

Synthesis Methods

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide can be synthesized using a variety of methods, including the reaction of 4-isobutylbenzyl chloride with 1-(3-piperidinyl)-1,2,4-triazole followed by the addition of butanoyl chloride. The resulting compound is then purified using column chromatography to obtain pure N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide.

Scientific Research Applications

N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide has been used in various scientific studies to investigate the role of dopamine in the brain and its relationship to various neurological disorders. It has been used in studies related to Parkinson's disease, schizophrenia, and addiction. N-[1-(4-isobutylbenzyl)-3-piperidinyl]-4-(1H-1,2,4-triazol-1-yl)butanamide is particularly useful in studying the dopamine D2 receptor, which is involved in the regulation of movement, mood, and motivation.